molecular formula C9H19Cl2N B13990285 N-(2-chloropropyl)cyclohexanamine;hydrochloride CAS No. 5445-92-1

N-(2-chloropropyl)cyclohexanamine;hydrochloride

Cat. No.: B13990285
CAS No.: 5445-92-1
M. Wt: 212.16 g/mol
InChI Key: HBYNWWICYZLNSQ-UHFFFAOYSA-N
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Description

N-(2-chloropropyl)cyclohexanamine;hydrochloride is a chemical compound with the molecular formula C15H29Cl2N. It is known for its applications in various fields, including chemistry, biology, and industry. This compound is characterized by its unique structure, which includes a cyclohexane ring and a chloropropyl group.

Preparation Methods

Synthetic Routes and Reaction Conditions

N-(2-chloropropyl)cyclohexanamine;hydrochloride can be synthesized through the alkylation of cyclohexylamine with 2-chloropropane. The reaction typically involves the use of a base, such as sodium hydroxide, to facilitate the nucleophilic substitution reaction. The reaction is carried out under controlled temperature and pressure conditions to ensure the desired product is obtained.

Industrial Production Methods

In an industrial setting, the production of this compound involves large-scale reactors and optimized reaction conditions to maximize yield and purity. The process may include steps such as distillation and recrystallization to purify the final product.

Chemical Reactions Analysis

Types of Reactions

N-(2-chloropropyl)cyclohexanamine;hydrochloride undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding amine oxides.

    Reduction: Reduction reactions can convert the compound into different amine derivatives.

    Substitution: Nucleophilic substitution reactions can replace the chlorine atom with other functional groups.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

    Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) are used.

    Substitution: Reagents like sodium hydroxide or potassium tert-butoxide are employed in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield amine oxides, while substitution reactions can produce a variety of substituted amines.

Scientific Research Applications

N-(2-chloropropyl)cyclohexanamine;hydrochloride has several applications in scientific research:

    Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

    Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

    Medicine: Research is ongoing to explore its potential therapeutic applications.

    Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-(2-chloropropyl)cyclohexanamine;hydrochloride involves its interaction with specific molecular targets. The compound can bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

    Cyclohexylamine: A related compound with a similar cyclohexane ring structure.

    N-(2-methylpropyl)cyclohexanamine;hydrochloride: Another compound with a similar amine structure but different substituents.

Uniqueness

N-(2-chloropropyl)cyclohexanamine;hydrochloride is unique due to its specific chloropropyl group, which imparts distinct chemical and biological properties. This uniqueness makes it valuable for specific applications where other similar compounds may not be as effective.

Properties

CAS No.

5445-92-1

Molecular Formula

C9H19Cl2N

Molecular Weight

212.16 g/mol

IUPAC Name

N-(2-chloropropyl)cyclohexanamine;hydrochloride

InChI

InChI=1S/C9H18ClN.ClH/c1-8(10)7-11-9-5-3-2-4-6-9;/h8-9,11H,2-7H2,1H3;1H

InChI Key

HBYNWWICYZLNSQ-UHFFFAOYSA-N

Canonical SMILES

CC(CNC1CCCCC1)Cl.Cl

Origin of Product

United States

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